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Compound of Interest

Compound Name: (+-)-2-Hydroxyisovaleric acid

CAS No.: 600-37-3

Cat. No.: B1210603

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of (+-)-2-
Hydroxyisovaleric acid (also known as α-hydroxyisovaleric acid). Adherence to these

procedures is critical for ensuring laboratory safety and environmental compliance.

Hazard Assessment and Regulatory Compliance
Before disposal, it is imperative to recognize the hazards associated with (+-)-2-
Hydroxyisovaleric acid and the governing regulations. This substance is classified as a skin

and eye irritant and may also cause respiratory irritation.[1][2][3]

Waste generators are legally responsible for determining if a discarded chemical is classified

as hazardous waste.[4] It is crucial to consult your institution's Environmental Health and Safety

(EH&S) department, as well as federal, state, and local regulations, to ensure complete and

accurate classification and compliant disposal.[1][4]
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The following table summarizes key information for the safe handling and disposal of (+-)-2-
Hydroxyisovaleric acid.

Parameter Information Source

Primary Hazards

Skin irritation, serious eye

irritation, potential respiratory

irritation.

[1][2][3][5]

Personal Protective Equipment

(PPE)

Chemical splash goggles,

appropriate protective gloves,

lab coat or apron, use in a

well-ventilated area (preferably

a fume hood).

[1][4]

Incompatible Materials Strong oxidizing agents. [4][5]

Primary Disposal Route

Dispose of contents and

container through an approved

waste disposal plant.

[2][4][5]

Container Disposal

Do not reuse containers.

Dispose of as unused product.

[4] Handle uncleaned

containers like the product

itself.

Spill Cleanup

Absorb with inert material (e.g.,

diatomite, universal binders),

collect in a sealed, suitable

container for disposal.

Decontaminate the spill

surface.

[1][4]

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of (+-)-2-
Hydroxyisovaleric acid.
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Start: (+-)-2-Hydroxyisovaleric
Acid Waste

Consult Institutional EH&S
and Local Regulations

Is the quantity small and
part of a dilute solution

(<10% v/v)?

Is the waste mixed with
other hazardous materials
(e.g., solvents, metals)?

Yes

Collect in a designated,
compatible, and properly
labeled hazardous waste

container.

No

Neutralize to pH 7-9
in a fume hood with
appropriate PPE.

No Yes

Dispose down the drain with
a large excess of water
(if permitted by EH&S).

Arrange for pickup and
disposal by an approved

waste management facility.

Click to download full resolution via product page

Caption: Disposal decision workflow for (+-)-2-Hydroxyisovaleric acid.
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Experimental Protocol: Neutralization of Small
Quantities
This protocol is a general guideline for the neutralization of small quantities of dilute,

uncontaminated (+-)-2-Hydroxyisovaleric acid solutions. This procedure must be approved by

your institution's EH&S department before being carried out. Do not attempt to neutralize large

volumes or concentrated acid.[1]

Objective: To neutralize acidic waste for potential drain disposal, where permitted.

Materials:

Waste solution of (+-)-2-Hydroxyisovaleric acid

Basic solution for neutralization (e.g., sodium bicarbonate, dilute sodium hydroxide)

pH indicator strips or a calibrated pH meter

Appropriate PPE (chemical splash goggles, gloves, lab coat)

Stir plate and stir bar

Beaker large enough to contain the reaction

Procedure:

Preparation:

Perform the entire procedure in a certified chemical fume hood.[1]

Ensure all necessary PPE is worn correctly.

Place the beaker containing the acidic waste on a stir plate and add a stir bar. Begin

gentle stirring.

Neutralization:
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Slowly add the basic solution to the stirring acidic waste. Be cautious as the neutralization

reaction can be exothermic.

Periodically stop the addition of the base and check the pH of the solution using a pH strip

or meter.

Endpoint Determination:

Continue adding the base in small increments until the pH of the solution is between 7 and

9.[6]

Disposal:

Once the pH is confirmed to be within the acceptable range and if authorized by your

institutional guidelines, the neutralized solution may be disposed of down the drain with a

large excess of water (at least 20 parts water).[1]

Cleanup:

Rinse all glassware thoroughly.

Clean the work area.

Important Considerations:

Waste Segregation: Never mix (+-)-2-Hydroxyisovaleric acid waste with incompatible

materials such as strong oxidizers.[1] Chemical wastes should be stored separately.[7]

Container Management: Waste must be stored in containers made of a compatible material

with tightly fitting caps.[7][8] All waste containers must be clearly labeled with their contents.

[7][8]

Contaminated Materials: Any materials used for spill cleanup (e.g., absorbent pads,

contaminated gloves) must be placed in a sealed and appropriately labeled hazardous waste

container for professional disposal.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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